2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95%

• IUPAC Name: 2-fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid
• InChI: InChI=1S/C14H10F2O2/c1-8-2-4-10(12(15)6-8)9-3-5-11(14(17)18)13(16)7-9/h2-7H,1H3,(H,17,18)
• InChI Key: IYRWSYKZQUXBIJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)C(=O)O)F)F
• Molecular Formula: C14H10F2O2
• DSSTOX Substance ID: DTXSID00689197
• Molecular Weight: 248.22 g/mol
• CAS RN: 1261961-40-3

Description

2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% (FMB), is an organic compound with a molecular formula of C10H7FO3. It is a colorless crystalline solid that is soluble in water, methanol, and ethanol. FMB is widely used in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a reagent in the synthesis of other compounds.

Mechanism of Action

The mechanism of action of 2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% is based on its ability to form a covalent bond with an electron-rich species, such as a hydrocarbon or an aromatic ring. This covalent bond allows 2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% to act as a nucleophile, allowing it to react with other molecules. This reaction is known as electrophilic aromatic substitution.
Biochemical and Physiological Effects
2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, 2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% has been shown to have an anti-inflammatory effect in animal models.

Advantages and Limitations for Lab Experiments

2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% has several advantages for use in laboratory experiments. It is relatively stable and can be stored for long periods of time. In addition, it is soluble in a variety of solvents, making it easy to use in a wide range of experiments. However, 2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% is toxic and should be handled with care.

Future Directions

There are several potential future directions for research on 2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95%. These include further research into its biochemical and physiological effects, as well as its potential uses in drug synthesis. In addition, further research into its mechanism of action and its potential applications in the synthesis of other compounds is needed. Finally, further research into the safety and toxicity of 2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% is needed in order to ensure its safe and effective use in laboratory experiments.

Synthesis Methods

2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% can be synthesized from the reaction of 2-fluoro-4-methylbenzoic acid with fluorosulfuric acid. The reaction is carried out in an inert atmosphere at low temperature. The reaction yields a 95% yield of 2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95%.

Scientific Research Applications

2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% is a useful reagent for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. It is also used in the synthesis of fluorinated compounds, such as fluorinated polymers. In addition, 2-Fluoro-4-(2-fluoro-4-methylphenyl)benzoic acid, 95% is used as a catalyst in the synthesis of organic compounds.